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Compound of Interest

Compound Name: Rengynic acid

Cat. No.: B1148310 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and a step-by-step plan for

the proper disposal of Rengynic acid, a natural product isolated from Forsythia suspensa with

known antiviral effects.[1] While specific disposal protocols for Rengynic acid are not

extensively documented, this document outlines a general procedure based on best practices

for laboratory chemical waste management.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

and adhere to all local, state, and federal regulations regarding chemical waste disposal.

Key Properties of Rengynic Acid
Understanding the physicochemical properties of a compound is the first step toward safe

handling and disposal. Below is a summary of available data for Rengynic acid.
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Property Value Source

CAS Number 517883-38-4 [2]

Molecular Formula C8H14O4 [2]

Molecular Weight 174.2 g/mol [2]

Appearance Not specified; likely a solid -

Storage
Store at -20°C under an inert

atmosphere
[2]

Solubility Not specified -

Toxicity Data Not specified -

Experimental Protocol: General Disposal Procedure
for Rengynic Acid
The following protocol is a general guideline. Always wear appropriate Personal Protective

Equipment (PPE), including safety goggles, gloves, and a lab coat, when handling any

chemical.

1. Identification and Segregation:

Ensure the waste container is clearly and accurately labeled as "Rengynic Acid Waste."

Do not mix Rengynic acid waste with other chemical waste streams unless explicitly

permitted by your institution's EHS guidelines.

2. Neutralization (for acidic waste):

As "Rengynic acid" contains an acid functional group, it should be treated as acidic waste.

Slowly add a weak base, such as sodium bicarbonate (baking soda), to an aqueous solution

of the Rengynic acid waste to neutralize it.

Monitor the pH of the solution. The goal is to reach a neutral pH (around 7.0).
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Perform this neutralization step in a well-ventilated area, preferably within a chemical fume

hood, as the reaction may produce gas.

3. Collection and Storage:

Once neutralized, transfer the solution to a designated, leak-proof, and corrosion-resistant

waste container.

The container should be properly sealed and labeled with the contents and date of

neutralization.

Store the waste container in a cool, dry, and well-ventilated secondary containment area,

away from incompatible materials, while awaiting pickup by a certified waste disposal

service.

4. Disposal:

Arrange for the disposal of the chemical waste through your institution's EHS-approved

hazardous waste management vendor.

Provide the vendor with all necessary information regarding the waste, including its

composition and any neutralization steps taken.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Rengynic acid.
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Figure 1. Rengynic Acid Disposal Workflow
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Disclaimer: This information is intended for guidance purposes only. The user is solely

responsible for compliance with all applicable laws, regulations, and institutional policies.

Always consult the Safety Data Sheet (SDS) for any chemical before use and disposal. If an

SDS for Rengynic acid is not available, treat the substance with the caution required for a

compound with unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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